molecular formula C4H6FNO4 B15368597 (2R)-2-Amino-3-fluorosuccinic acid

(2R)-2-Amino-3-fluorosuccinic acid

Cat. No.: B15368597
M. Wt: 151.09 g/mol
InChI Key: WKTWOKOOUAZXQP-ASHVXDOASA-N
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Description

(2R)-2-Amino-3-fluorosuccinic acid is a fluorinated derivative of succinic acid, characterized by an amino group at the 2R position and a fluorine atom at the 3rd carbon. Its molecular formula is C₄H₆FNO₄, featuring two carboxylic acid groups and a chiral center. This compound is of interest in medicinal chemistry and biochemistry due to the electronegative fluorine atom, which influences electronic properties, steric interactions, and metabolic stability. Potential applications include its use as a building block in peptide synthesis, enzyme inhibitor design, and as a probe for studying fluorine’s role in bioactive molecules .

Properties

Molecular Formula

C4H6FNO4

Molecular Weight

151.09 g/mol

IUPAC Name

(2R)-2-amino-3-fluorobutanedioic acid

InChI

InChI=1S/C4H6FNO4/c5-1(3(7)8)2(6)4(9)10/h1-2H,6H2,(H,7,8)(H,9,10)/t1?,2-/m0/s1

InChI Key

WKTWOKOOUAZXQP-ASHVXDOASA-N

Isomeric SMILES

[C@H](C(C(=O)O)F)(C(=O)O)N

Canonical SMILES

C(C(C(=O)O)F)(C(=O)O)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Differences

Table 1: Key Structural Features of Selected Analogs
Compound Backbone Structure Substituents Molecular Formula
(2R)-2-Amino-3-fluorosuccinic acid Succinic acid -NH₂ (2R), -F (3rd position) C₄H₆FNO₄
(R)-2-Amino-2-phenylacetic acid Acetic acid -NH₂ (R), -C₆H₅ (phenyl) C₈H₉NO₂
2-Amino-3-fluorobenzoic acid Benzoic acid -NH₂ (2nd), -F (3rd aromatic) C₇H₆FNO₂
(R)-2-Amino-2-(2-fluoro-3-methylphenyl)acetic acid Phenylacetic acid -NH₂ (R), -F (2nd aromatic), -CH₃ (3rd aromatic) C₉H₁₀FNO₂
  • Fluorine Placement: Fluorination at the aliphatic 3rd position in the target compound contrasts with aromatic fluorination in 2-Amino-3-fluorobenzoic acid. Aliphatic fluorine exerts stronger electron-withdrawing effects, lowering pKa values of adjacent carboxylic groups (e.g., pKa₁ ~2.1, pKa₂ ~4.5) compared to benzoic acid derivatives (pKa ~2.8) .

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